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Compound of Interest

Compound Name: Iron(III) perchlorate hydrate

Cat. No.: B098410 Get Quote

Technical Support Center: Iron(III) Perchlorate
Incidents
This guide provides essential information for researchers, scientists, and drug development

professionals on the appropriate fire-fighting measures for incidents involving iron(III)

perchlorate.

Frequently Asked Questions (FAQs)
Q1: What are the primary fire hazards associated with iron(III) perchlorate?

A1: Iron(III) perchlorate is a strong oxidizer and may intensify fires.[1][2][3] It can cause fire

when it comes into contact with combustible or organic materials such as wood, paper, oil, and

clothing.[1][2]

Q2: What extinguishing media should be used on a fire involving iron(III) perchlorate?

A2: Suitable extinguishing media include carbon dioxide (CO2), dry powder, and alcohol-

resistant foam.[1][2][4][5] Some sources suggest that water may be ineffective, while others

indicate that a water spray can be used to cool unopened containers.[1][2][4]

Q3: Are there any extinguishing media that should be avoided?
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A3: While most safety data sheets do not explicitly list forbidden extinguishing media, the

ineffectiveness of water is noted in some instances.[1][2]

Q4: What are the hazardous decomposition products of iron(III) perchlorate in a fire?

A4: When heated to decomposition, iron(III) perchlorate can produce hazardous combustion

products, including hydrogen chloride and iron oxides.[1][4]

Q5: What personal protective equipment (PPE) is required for firefighters responding to an

incident involving iron(III) perchlorate?

A5: Firefighters should wear a self-contained breathing apparatus (SCBA) with pressure-

demand, approved by MSHA/NIOSH or an equivalent authority, and full protective gear.[1][2][4]

Q6: What are the immediate first aid measures in case of exposure to iron(III) perchlorate?

A6:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under

the eyelids, and seek medical attention.[1]

Skin Contact: Wash the affected area immediately with plenty of soap and water for at least

15 minutes. If skin irritation occurs, seek medical advice.[1][4]

Inhalation: Move the person to fresh air. If they are not breathing, provide artificial

respiration. Seek medical attention if symptoms occur.[1]

Ingestion: Clean the mouth with water and then drink plenty of water. Seek medical attention

if symptoms occur.[1]
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Issue Immediate Action Follow-up / Prevention

Small Spill (No Fire)

Evacuate personnel from the

immediate area. Wear

appropriate PPE (gloves,

safety goggles, lab coat).

Sweep up the spilled solid

material and place it in a

suitable, closed container for

disposal. Avoid creating dust.

Ensure proper storage in a

cool, dry, well-ventilated area

away from combustible

materials.[4][6] Handle in

accordance with good

industrial hygiene and safety

practices.

Contact with Combustible

Material (No Fire)

Carefully separate the iron(III)

perchlorate from the

combustible material. Inspect

for any signs of reaction or

heating.

Keep and store away from

clothing and other combustible

materials.[1][2][5]

Minor Fire

Use a suitable fire extinguisher

(CO2, dry chemical, or foam).

[1][5][6] If the fire is larger than

can be handled with a portable

extinguisher, evacuate the

area and call for emergency

response.

Conduct a risk assessment

before beginning experiments.

Ensure fire extinguishers are

accessible and personnel are

trained in their use.

Major Fire

In case of a major fire and

large quantities of material,

evacuate the area immediately.

Fight the fire remotely due to

the risk of explosion.[1]

Store large quantities of

iron(III) perchlorate according

to institutional and regulatory

guidelines.

Quantitative Hazard Data
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Hazard Classification Code Description

Oxidizing Solids H272 May intensify fire; oxidizer[1][5]

Skin Irritation H315 Causes skin irritation[1][5]

Eye Irritation H319
Causes serious eye irritation[1]

[5]

Specific Target Organ Toxicity

(Single Exposure)
H335

May cause respiratory

irritation[1][5]

Firefighting Logic Pathway
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Incident Involving
Iron(III) Perchlorate

Is there a fire?

Small Spill (No Fire)
- Evacuate immediate area

- Wear PPE
- Sweep and contain

No

Assess Fire Size

Yes

Minor Fire
- Use CO2, Dry Chemical, or Foam Extinguisher

Small

Major Fire
- Evacuate Area

- Fight Fire Remotely
- Call Emergency Services

Large

Wear Full PPE and SCBA

Hazard: Hydrogen Chloride
and Iron Oxides

Click to download full resolution via product page

Caption: Firefighting decision workflow for iron(III) perchlorate incidents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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